Cas no 79922-83-1 (1,3,5-Triazin-2-amine, N-(1-methylethyl)-4,6-diphenoxy-)

• Product name: 1,3,5-Triazin-2-amine, N-(1-methylethyl)-4,6-diphenoxy-
• CAS No: 79922-83-1
• MF: C₁₈H₁₈N₄O₂
• MW: 322.361
• CID: 4191870
• PubChem ID: 754497

1,3,5-Triazin-2-amine, N-(1-methylethyl)-4,6-diphenoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine, N-(1-methylethyl)-4,6-diphenoxy-
• 4,6-diphenoxy-N-propan-2-yl-1,3,5-triazin-2-amine
• Oprea1_687375
• DTXSID401216137
• N-isopropyl-4,6-diphenoxy-1,3,5-triazin-2-amine
• 79922-83-1
• AKOS000558435
• CBDivE_015850
• N-(1-Methylethyl)-4,6-diphenoxy-1,3,5-triazin-2-amine
• Oprea1_314024

• Inchi： InChI=1S/C18H18N4O2/c1-13(2)19-16-20-17(23-14-9-5-3-6-10-14)22-18(21-16)24-15-11-7-4-8-12-15/h3-13H,1-2H3,(H,19,20,21,22)
• InChI Key： UHQQBTPRCNSGAY-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 322.14297583Da
• Monoisotopic Mass: 322.14297583Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.2Ų
• XLogP3: 4.8